Cas no 921837-94-7 (N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-(trifluoromethyl)benzamide)
N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-(trifluoromethyl)benzamide Chemical and Physical Properties
Names and Identifiers
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- N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-(trifluoromethyl)benzamide
- N-(1-methyl-2-oxo-3H-indol-5-yl)-4-(trifluoromethyl)benzamide
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- Inchi: 1S/C17H13F3N2O2/c1-22-14-7-6-13(8-11(14)9-15(22)23)21-16(24)10-2-4-12(5-3-10)17(18,19)20/h2-8H,9H2,1H3,(H,21,24)
- InChI Key: CMRMZIZNQCVJJB-UHFFFAOYSA-N
- SMILES: C(NC1C=CC2=C(C=1)CC(=O)N2C)(=O)C1=CC=C(C(F)(F)F)C=C1
N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-(trifluoromethyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2257-0143-2μmol |
N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-(trifluoromethyl)benzamide |
921837-94-7 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2257-0143-5μmol |
N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-(trifluoromethyl)benzamide |
921837-94-7 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2257-0143-10μmol |
N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-(trifluoromethyl)benzamide |
921837-94-7 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2257-0143-20μmol |
N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-(trifluoromethyl)benzamide |
921837-94-7 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2257-0143-1mg |
N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-(trifluoromethyl)benzamide |
921837-94-7 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2257-0143-2mg |
N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-(trifluoromethyl)benzamide |
921837-94-7 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2257-0143-3mg |
N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-(trifluoromethyl)benzamide |
921837-94-7 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2257-0143-4mg |
N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-(trifluoromethyl)benzamide |
921837-94-7 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2257-0143-5mg |
N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-(trifluoromethyl)benzamide |
921837-94-7 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2257-0143-10mg |
N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-(trifluoromethyl)benzamide |
921837-94-7 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-(trifluoromethyl)benzamide Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-(trifluoromethyl)benzamide
Research Brief on N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-(trifluoromethyl)benzamide (CAS: 921837-94-7)
N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-(trifluoromethyl)benzamide (CAS: 921837-94-7) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a modulator of key biological pathways, particularly in the context of oncology and inflammatory diseases. This research brief aims to provide an overview of the latest findings related to this compound, including its mechanism of action, pharmacological properties, and potential clinical applications.
The compound, often referred to by its CAS number 921837-94-7, has been identified as a potent inhibitor of specific protein kinases involved in cell proliferation and inflammation. Structural analysis reveals that the trifluoromethyl group enhances its binding affinity to target proteins, while the indole moiety contributes to its stability and bioavailability. Recent in vitro and in vivo studies have demonstrated its efficacy in suppressing tumor growth and reducing inflammatory responses, making it a promising candidate for further drug development.
One of the most notable studies published this year investigated the compound's interaction with the PI3K/AKT/mTOR pathway, a critical signaling cascade in cancer progression. Researchers found that N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-(trifluoromethyl)benzamide effectively inhibited the phosphorylation of AKT, leading to reduced cell viability and increased apoptosis in various cancer cell lines. These findings were corroborated by x-ray crystallography data, which provided detailed insights into the compound's binding mode within the kinase domain.
In addition to its anticancer properties, recent preclinical studies have explored the compound's potential in treating autoimmune disorders. A 2023 study demonstrated its ability to modulate the activity of NF-κB, a transcription factor central to inflammatory responses. The compound significantly reduced the production of pro-inflammatory cytokines in animal models of rheumatoid arthritis, suggesting its utility as a novel anti-inflammatory agent. These results have sparked interest in further clinical trials to evaluate its safety and efficacy in humans.
Despite these promising findings, challenges remain in the development of N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-(trifluoromethyl)benzamide as a therapeutic agent. Pharmacokinetic studies indicate that the compound has a relatively short half-life in vivo, necessitating the development of improved formulations or derivatives with enhanced stability. Additionally, potential off-target effects and toxicity profiles need to be thoroughly investigated to ensure its suitability for clinical use.
In conclusion, N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-(trifluoromethyl)benzamide (CAS: 921837-94-7) represents a promising avenue for drug discovery, particularly in oncology and inflammation. Its unique chemical structure and potent biological activity make it a valuable tool for understanding disease mechanisms and developing targeted therapies. Future research should focus on optimizing its pharmacological properties and advancing it through clinical trials to fully realize its therapeutic potential.
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